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Compound of Interest

Compound Name:
alpha-(2-

Bromophenyl)benzylamine

Cat. No.: B1284756 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a cornerstone of laboratory safety and environmental stewardship. This

guide provides essential, immediate safety and logistical information for the proper disposal of

alpha-(2-Bromophenyl)benzylamine (CAS No: 55095-15-3), ensuring compliance and

minimizing risk.

Hazard Profile and Safety Precautions
alpha-(2-Bromophenyl)benzylamine is a chemical that requires careful handling due to its

potential health hazards. Based on available safety data, this compound is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2] It is

classified as a combustible liquid.

Personal Protective Equipment (PPE) is mandatory when handling this substance. This

includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or other appropriate protective clothing.[3][4]
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All handling and waste collection should be performed inside a certified chemical fume hood to

avoid inhalation of vapors.[4]

Quantitative Data Summary
The following table summarizes key hazard information for alpha-(2-
Bromophenyl)benzylamine.

Hazard Classification GHS Hazard Statement Description

Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2]

Skin Corrosion/Irritation H315 Causes skin irritation.[1][2]

Eye Damage/Irritation H319
Causes serious eye irritation.

[1][2]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[1][2]

Flammable Liquids H227 Combustible liquid.

Acute Aquatic Hazard H402 Harmful to aquatic life.

Experimental Protocol: Waste Disposal Procedure
The proper disposal of alpha-(2-Bromophenyl)benzylamine, a halogenated organic

compound, must be handled systematically to ensure safety and regulatory compliance. Do not

dispose of this chemical down the drain or in regular trash.

Step 1: Waste Characterization

Identify all components of the waste stream. If the chemical is in a solution, list all solvents

and solutes with their approximate concentrations.

Consult the Safety Data Sheet (SDS) for all components to identify all potential hazards.

Step 2: Waste Collection and Segregation
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Designate a specific waste container: Use a clearly labeled, chemically compatible container

with a secure, tight-fitting lid. Polyethylene containers are often suitable for halogenated

organic waste.[5]

Label the container: The label must clearly read "Hazardous Waste" and list the full chemical

name: "alpha-(2-Bromophenyl)benzylamine". All other components in the mixture must

also be listed.[6]

Segregate waste: This chemical waste should be collected in a container designated for

Halogenated Organic Waste. Do not mix with non-halogenated solvents or other

incompatible waste streams.

Step 3: Storage

Store the sealed waste container in a designated, well-ventilated, and cool satellite

accumulation area.[3]

The storage area should be away from heat, sparks, open flames, and strong oxidizing

agents.[3]

Step 4: Final Disposal

Contact Professionals: The ultimate disposal must be managed by a licensed professional

waste disposal service.[4] These services typically use high-temperature incineration for

halogenated organic compounds to ensure complete destruction.[5]

Schedule Pickup: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office.[6] Follow all institutional procedures for waste

pickup requests.

Emergency Procedures for Spills
In the event of a spill:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation and eliminate all ignition sources.
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Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or earth).

Carefully collect the absorbed material and contaminated debris into the designated

hazardous waste container.[5]

Decontaminate the spill area with a suitable solvent, followed by soap and water. Place all

cleaning materials into the waste container.

For large spills, contact your institution's EHS or emergency response team immediately.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of alpha-
(2-Bromophenyl)benzylamine.
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Start: Have alpha-(2-Bromophenyl)benzylamine Waste

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Characterize Waste Stream
(Identify all components)

3. Use Designated 'Halogenated Organic Waste' Container

4. Label Container
('Hazardous Waste' + Full Chemical Names)

5. Store in Satellite Accumulation Area

6. Submit Pickup Request to EHS Office

7. Disposal by Licensed Hazardous Waste Contractor (Incineration)

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Disposal workflow for alpha-(2-Bromophenyl)benzylamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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